Cas no 1146290-33-6 (Ethyl 3-Carbamoyl-6-(3-hydroxypropyl)pyrazolo1,5-apyrimidine-7-carboxylate)

• Product Name: Ethyl 3-Carbamoyl-6-(3-hydroxypropyl)pyrazolo1,5-apyrimidine-7-carboxylate
• CAS No: 1146290-33-6
• MF: C₁₃H₁₆N₄O₄
• MW: 292.290542602539
• CID: 4779429
• PubChem ID: 39869115
• Update Time: 2025-08-05

Ethyl 3-Carbamoyl-6-(3-hydroxypropyl)pyrazolo1,5-apyrimidine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-carbamoyl-6-(3-hydroxypropyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate
• NE57562
• Z445226214
• 3-Carbamoyl-6-(3-hydroxypropyl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid ethyl ester
• Z440664350
• AB00999432-01
• ethyl3-carbamoyl-6-(3-hydroxypropyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate
• AKOS034353293
• 1146290-33-6
• EN300-43490
• G56821
• Ethyl 3-Carbamoyl-6-(3-hydroxypropyl)pyrazolo1,5-apyrimidine-7-carboxylate

• Inchi： 1S/C13H16N4O4/c1-2-21-13(20)10-8(4-3-5-18)6-15-12-9(11(14)19)7-16-17(10)12/h6-7,18H,2-5H2,1H3,(H2,14,19)
• InChI Key： HYEDGXWPFFCPPU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C=NC2=C(C(N)=O)C=NN12)CCCO)=O

Computed Properties

• Exact Mass: 292.11715500g/mol
• Monoisotopic Mass: 292.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 120

Additional information on Ethyl 3-Carbamoyl-6-(3-hydroxypropyl)pyrazolo1,5-apyrimidine-7-carboxylate

Comprehensive Overview of Ethyl 3-Carbamoyl-6-(3-hydroxypropyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate (CAS No. 1146290-33-6)

Ethyl 3-Carbamoyl-6-(3-hydroxypropyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate (CAS No. 1146290-33-6) is a specialized organic compound belonging to the pyrazolo[1,5-a]pyrimidine family. This heterocyclic scaffold is widely recognized for its versatility in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive molecules. The compound's unique structure, featuring a carbamoyl group and a hydroxypropyl side chain, makes it a valuable intermediate for pharmaceutical research and drug discovery.

In recent years, the demand for pyrazolo[1,5-a]pyrimidine derivatives has surged due to their potential applications in targeting diseases such as cancer, inflammation, and metabolic disorders. Researchers are particularly interested in compounds like Ethyl 3-Carbamoyl-6-(3-hydroxypropyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate because of their ability to modulate key enzymatic pathways. The hydroxypropyl moiety enhances solubility, while the ethyl carboxylate group provides a handle for further chemical modifications.

The synthesis of CAS No. 1146290-33-6 typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity. This compound is often utilized in high-throughput screening (HTS) assays to identify novel drug candidates, aligning with the growing trend of precision medicine and personalized therapeutics.

From an industrial perspective, Ethyl 3-Carbamoyl-6-(3-hydroxypropyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate is supplied by leading chemical manufacturers under strict quality control standards. Its stability under ambient conditions and compatibility with common organic solvents make it a practical choice for laboratory use. Additionally, the compound's carbamoyl functionality allows for further derivatization, enabling the exploration of structure-activity relationships (SAR) in drug design.

Environmental and safety considerations are also critical when working with CAS No. 1146290-33-6. While it is not classified as hazardous, proper handling procedures, including the use of personal protective equipment (PPE) and adherence to good laboratory practices (GLP), are recommended. The compound's biodegradability and low ecotoxicity profile further support its sustainable use in research settings.

In the context of AI-driven drug discovery, Ethyl 3-Carbamoyl-6-(3-hydroxypropyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate has garnered attention as a potential candidate for virtual screening and molecular docking studies. Computational models can predict its interactions with biological targets, accelerating the identification of lead compounds. This aligns with the increasing integration of machine learning and cheminformatics in modern pharmaceutical development.

For researchers seeking reliable sources of CAS No. 1146290-33-6, it is essential to verify supplier credentials and request certificates of analysis (CoA) to ensure product authenticity. The compound's applications span from academic investigations to industrial-scale production, reflecting its broad utility in advancing biomedical research and therapeutic innovation.